Phenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside
Overview
Description
Phenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside is a versatile compound widely used in the biomedical industry . It serves as a crucial component in the synthesis of various drugs and therapies aimed at treating diseases such as bacterial infections, inflammation, and cancer .
Molecular Structure Analysis
The molecular formula of Phenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside is C14H19NO6 . Its molecular weight is 297.30 g/mol . The IUPAC name is N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-phenoxyoxan-3-yl]acetamide . The InChI and SMILES codes provide a detailed view of its molecular structure .Physical And Chemical Properties Analysis
Phenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside has a molecular weight of 297.31 . Its storage temperature is between 28°C .Scientific Research Applications
Drug Synthesis
This compound is a crucial component in the synthesis of various drugs. It plays a significant role in developing therapies aimed at treating diseases such as bacterial infections, inflammation, and cancer .
Infection Control
Phenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside exhibits properties that hinder various enzyme activities linked to bacterial and fungal infections, making it a promising compound in infection control and management .
Glycoconjugate Modification
Research has been conducted on developing membrane sugar and nucleotide sugar analogs as potential inhibitors or modifiers of cellular glycoconjugates. This compound could be involved in such research, aiming to influence cellular processes .
Biomedical Research
The compound is available for purchase from suppliers like Sigma-Aldrich and Creative Biolabs for use in biomedical research, indicating its relevance in ongoing scientific studies .
Mechanism of Action
Phenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside, also known as Phenyl N-Acetyl-alpha-D-glucosaminide, is a versatile compound with significant biomedical applications . This article will delve into the various aspects of its mechanism of action.
Target of Action
It is known to play a crucial role in the synthesis of various drugs and therapies aimed at treating diseases such as bacterial infections, inflammation, and cancer .
Mode of Action
It is known to be a crucial component in the synthesis of various drugs and therapies , suggesting that it may interact with its targets to induce therapeutic effects.
Biochemical Pathways
Its role in the synthesis of drugs for bacterial infections, inflammation, and cancer suggests that it may influence pathways related to these conditions .
Result of Action
Its use in the synthesis of drugs for bacterial infections, inflammation, and cancer indicates that it may have significant therapeutic effects .
properties
IUPAC Name |
N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-phenoxyoxan-3-yl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO6/c1-8(17)15-11-13(19)12(18)10(7-16)21-14(11)20-9-5-3-2-4-6-9/h2-6,10-14,16,18-19H,7H2,1H3,(H,15,17)/t10-,11-,12-,13-,14+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUJDLWWYFIZERS-KSTCHIGDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1C(C(C(OC1OC2=CC=CC=C2)CO)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@@H]1OC2=CC=CC=C2)CO)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40906118 |
Source
|
| Record name | Phenyl 2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40906118 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside | |
CAS RN |
10139-04-5 |
Source
|
| Record name | Phenyl 2-(acetylamino)-2-deoxy-α-D-glucopyranoside | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10139-04-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010139045 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phenyl 2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40906118 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Phenyl 2-acetamido-2-deoxy-α-D-glucopyranoside | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.345 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does phenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside help identify Sanfilippo B carriers?
A1: This compound serves as a substrate for the enzyme α-N-acetylglucosaminidase. In simpler terms, the enzyme acts like a pair of scissors, and the compound is like a string it can cut. Researchers can measure how effectively the enzyme in a blood sample breaks down this specific substrate [, ]. Individuals with Sanfilippo B have lower levels of active α-N-acetylglucosaminidase. This means their blood samples will show reduced ability to break down phenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside, allowing for identification of carriers [, ].
Q2: Why is measuring serum alpha-N-acetylglucosaminidase activity important in the context of Sanfilippo B?
A2: Sanfilippo B is caused by mutations in the gene that provides instructions for making α-N-acetylglucosaminidase [, ]. Measuring the activity of this specific enzyme in the blood provides a direct way to assess its functionality. Lower enzyme activity suggests a potential deficiency, which is the hallmark of Sanfilippo B. This makes the enzyme activity test a valuable tool for identifying both individuals with the disease and those who carry a mutated copy of the gene.
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